Cas no 1024683-76-8 (2-ethyl-1-Pyrrolidinecarbonitrile)

• Product Name: 2-ethyl-1-Pyrrolidinecarbonitrile
• CAS No: 1024683-76-8
• MF: C₇H₁₂N₂
• MW: 124.183581352234
• CID: 1096697
• Update Time: 2024-07-26

2-ethyl-1-Pyrrolidinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-1-Pyrrolidinecarbonitrile
• 1-Pyrrolidinecarbonitrile, 2-ethyl-

• Inchi： 1S/C7H12N2/c1-2-7-4-3-5-9(7)6-8/h7H,2-5H2,1H3
• InChI Key： ISXSUTSGDGUZCK-UHFFFAOYSA-N
• SMILES： N1(C#N)CCCC1CC

Computed Properties

• Exact Mass: 124.100048g/mol
• Monoisotopic Mass: 124.100048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 124.18g/mol
• XLogP3: 2
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Density: 0.97±0.1 g/cm3(Predicted)
• Boiling Point: 242.1±9.0 °C(Predicted)
• pka: -4.20±0.40(Predicted)